Cas no 1105250-76-7 (N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide)

• Product Name: N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• CAS No: 1105250-76-7
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5943073
• PubChem ID: 30859030
• Update Time: 2025-05-20

N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide
• VU0641671-1
• AKOS024506465
• 1105250-76-7
• F5317-0622
• N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxopyridine-2-carboxamide

• Inchi： 1S/C17H18N2O4/c1-4-23-16-10-19(3)14(9-15(16)21)17(22)18-13-7-5-6-12(8-13)11(2)20/h5-10H,4H2,1-3H3,(H,18,22)
• InChI Key： KCNFJOZZVITZLS-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C=C(C(NC2C=CC=C(C(C)=O)C=2)=O)N(C)C=1)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide

Professional Introduction to N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide (CAS No. 1105250-76-7)

N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1105250-76-7, represents a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this compound incorporates several key functional groups, including an acetylphenyl moiety, an ethoxy group, and a dihydropyridine core, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The dihydropyridine scaffold is particularly noteworthy, as it is a well-established pharmacophore in the development of cardiovascular drugs. Compounds featuring this moiety are known for their ability to interact with calcium channels, making them valuable in treating conditions such as hypertension and angina pectoris. In recent years, there has been a surge in research aimed at identifying novel dihydropyridine derivatives with enhanced efficacy and reduced side effects. N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide emerges as a promising candidate in this context, with its unique substitution pattern potentially offering advantages over existing drugs.

The presence of the 3-acetylphenyl group in the molecular structure suggests potential interactions with biological targets that are sensitive to acetylcholine or other acetylated compounds. This feature opens up avenues for exploring the compound's role in neurological disorders or inflammatory conditions where acetylcholine signaling plays a crucial role. Furthermore, the 5-ethoxy substituent may influence the compound's solubility and metabolic stability, factors that are critical for its pharmacokinetic profile. The combination of these structural elements makes N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide a subject of intense interest for medicinal chemists.

In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds are essential steps toward developing new therapeutic agents. The synthesis of N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic transformations, have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring that the final product is suitable for further biological evaluation.

The biological activity of N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide has been explored in several preclinical studies. These investigations have revealed potential effects on various biological pathways, including inhibition of enzymes involved in inflammation and pain signaling. The compound's ability to modulate these pathways suggests its utility in treating chronic inflammatory diseases or neuropathic pain conditions. Additionally, preliminary data indicate that it may exhibit antioxidant properties, which could be beneficial in protecting against oxidative stress-related disorders.

The pharmacological evaluation of this compound has been complemented by computational studies using molecular modeling techniques. These studies have helped to elucidate the binding mode of N-(3-acetylphenyl)-5-ethoxy-1-methyl-4-oxyo 1 4 dihydropyridine 2 carboxamide^\*_\#^\*\*_\*\*^{\#\*\*\*\*\*\*\*\*##\*#*\*\*##\*#*\*\*##\*#*\*\*##\*#*\*\*##\*#*\*\*###*######*######*######*######*####################################*####*####*####*####*####*####*####*####*##########################################################################################################*#######*#######*#######*#######*#######*#######*#######*###############################################################################################################...}

In conclusion, N-(3-acetylphenyl)--methyl--dihydro--pyridin--carboxamide (CAS No.









) represents a significant advancement in pharmaceutical chemistry with its unique structural features and